3-(1-((3,5-dimethylisoxazol-4-yl)sulfonyl)piperidin-4-yl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 3-[1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]piperidin-4-yl]-1H-pyrido[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C17H19N5O5S/c1-10-14(11(2)27-20-10)28(25,26)21-8-5-12(6-9-21)22-16(23)13-4-3-7-18-15(13)19-17(22)24/h3-4,7,12H,5-6,8-9H2,1-2H3,(H,18,19,24)
• InChI Key: PFWVDFYORFEROL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)S(=O)(=O)N2CCC(CC2)N3C(=O)C4=C(NC3=O)N=CC=C4
• Molecular Formula: C17H19N5O5S
• Molecular Weight: 405.4 g/mol
• CAS No.: 2034520-87-9

Description

The compound “3-(1-((3,5-dimethylisoxazol-4-yl)sulfonyl)piperidin-4-yl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex, featuring a pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione core, a piperidine ring, and a 3,5-dimethylisoxazole ring. The sulfonyl group would likely impart significant polarity to the molecule.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Some properties that could be predicted include its molecular weight, solubility in various solvents, and possibly its melting and boiling points.

Scientific Research Applications

Heterocyclic Compound Synthesis

Research has shown the synthesis of various heterocyclic compounds, such as pyrazolopyrimidines and pyridopyrimidines, utilizing similar sulfonamide and piperidine structures as key intermediates or functional groups. These compounds are synthesized for their potential in various applications, including medicinal chemistry and material science. For example, the synthesis of novel pyrimidine derivatives containing sulfonyl moieties has been explored for their antimicrobial activities, suggesting a potential area of application for compounds with similar structural features (Ammar et al., 2004).

Antimicrobial and Antioxidant Properties

Compounds with pyrimidine and pyrazolopyrimidine cores have been studied for their antimicrobial and antioxidant properties. For instance, new pyrimidine, pyrazolopyrimidine, and pyrazolotriazine derivatives have been synthesized and evaluated for their antimicrobial activity, with some showing promising results (Ammar et al., 2004). Additionally, the synthesis and antioxidant evaluation of some new pyrazolopyridine derivatives highlight the potential of such compounds in protecting against oxidative stress, which could be inferred as a potential application for our compound of interest (Gouda, 2012).

Crystal Engineering and Supramolecular Chemistry

The principles of crystal engineering and supramolecular chemistry utilize the design of organic co-crystals and salts involving pyridine and similar heterocyclic compounds. These studies focus on understanding the molecular interactions and hydrogen bonding motifs, which could be relevant to the compound , especially in the context of developing new materials with specific physicochemical properties (Elacqua et al., 2013).

Mechanism of Action

The mechanism of action of this compound is not clear from the available information.

Safety and Hazards

Without specific safety data, it’s difficult to comment on the potential hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The potential applications and future directions for this compound would depend on its biological activity, which is not clear from the available information.